Adenosine disodium triphosphate

• Molecular Formula: C10H16N5Na2O13P3
• Molecular Weight: 553.16 g/mol
• InChI: InChI=1S/C10H16N5O13P3.2Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;/t4-,6-,7-,10-;;/m1../s1
• InChIKey: JKYGVJWBJHEUKA-IDIVVRGQSA-N

ATP Disodium Salt: Core Specifications and Identity

Adenosine disodium triphosphate (ATP disodium salt, ATP-Na₂; CAS 987-65-5) is the disodium salt of adenosine 5′-triphosphate, the universal intracellular energy carrier and a critical substrate for kinases, ATPases, and purinergic receptors . Commercially supplied as a white crystalline powder or lyophilized solid with HPLC purity specifications spanning ≥97% to ≥99.66%, it is the predominant ATP formulation in biochemical research, diagnostic kit manufacturing, and pharmaceutical development owing to its optimized balance of aqueous solubility (≥50 mg/mL), solid-state stability (≥2 years at −20 °C), and compatibility with Mg²⁺-dependent enzymatic systems . The compound exists in anhydrous (MW 551.14), trihydrate (MW 605.19), and variable-hydration forms, making batch-specific molecular weight verification essential for accurate stock solution preparation .

1 Disodium salt form supports Mg²⁺-dependent enzymatic workflows and purinergic receptor studies

2 Microbial or synthetic sourcing recommended for vanadium-sensitive ATPase and kinase assays

3 Lyophilized or crystalline powder compatible with long-term stock preparation and multi-year assay standardization

ATP Disodium: Risks of Generic Substitution

ATP is not interchangeable across its salt forms or commercial grades. The disodium salt is distinguished from the free acid—which hydrolyzes within hours in aqueous solution—by a 2+ year solid-state shelf life conferred by sodium counterion stabilization . Muscle-derived ATP preparations (e.g., historical Sigma 'Sigma-grade' ATP) have been documented to contain vanadate contamination (up to 40 ppm) that potently inhibits Na⁺/K⁺-ATPase with an IC₅₀ of 40 nM, whereas microbial-source, vanadium-free ATP disodium preparations contain ≤5 ppm vanadium and <1 ppm in dedicated low-vanadium grades [1][2]. Furthermore, the disodium salt's solubility profile (50 mg/mL) differs markedly from the dipotassium salt (~30 mg/mL) and the trisodium salt (~100 mg/mL), directly affecting achievable stock concentrations in kinase buffer systems [2]. The specific identity and quantity of the counterion, as well as the biological source and purification history, control the compound's utility in any given enzymatic, pharmacological, or diagnostic assay context—generic substitution without verifying these parameters risks systematic assay failure.

Risk Factor

ATP Disodium (Target)

Substitute May Differ

Source

Microbial or synthetic; low trace-metal profile

Muscle-derived ATP may carry vanadium at levels affecting Na⁺/K⁺-ATPase assay interpretation

Salt Form

Disodium; multi-year solid-state stability reported

Free acid ATP stability profile may differ substantially; stock preparation may require pH adjustment

Counterion

2 Na⁺ per ATP; moderate solubility

Trisodium (3 Na⁺) or dipotassium salts may alter ionic strength and shift Mg²⁺-ATP equilibrium context

• [1] Cantley, L.C. Jr., Josephson, L., Warner, R., Yanagisawa, M., Lechene, C., & Guidotti, G. (1977). Vanadate is a potent (Na,K)-ATPase inhibitor found in ATP derived from muscle. Journal of Biological Chemistry, 252(21), 7421–7423. IC₅₀ = 40 nM Na₃VO₄ under optimal conditions (28 mM Mg²⁺). View Source
• [2] Sigma-Aldrich. Product Information Sheet: Adenosine 5′-Triphosphate, ATP Disodium Salt (A6144). Equine muscle source; may contain up to 40 ppm vanadium. Sigma offers products with less than 1 ppm vanadium content. Available at: https://studyres.com/doc/16168482/ View Source

ATP Disodium Comparative Evidence

Vanadium Content and Na⁺/K⁺-ATPase Activity

Vanadium contamination is a well-documented functional differentiator among ATP commercial grades. The historical Sigma A6144 product (equine muscle source) contains up to 40 ppm vanadium [1], while dedicated vanadium-free ATP disodium preparations (e.g., SRL extrapure vanadium-free, 98%) contain ≤5 ppm (0.0005%) vanadium , and Sigma's low-vanadium grade contains <1 ppm [1]. The functional consequence is established: Na₃VO₄ inhibits (Na⁺+K⁺)-ATPase with an IC₅₀ of 40 nM under optimal conditions (28 mM Mg²⁺), an inhibition first traced specifically to vanadium contamination in commercial 'Sigma-grade' ATP derived from muscle [2]. For experiments measuring Na⁺/K⁺-ATPase activity or Na⁺ pump function, the 8- to 40-fold difference in vanadium content between standard muscle-derived and vanadium-free ATP disodium is experimentally decisive.

Vanadium Content

Head-to-head

Vanadium-free ≤5 ppm V

Muscle-derived ≤40 ppm V

≥8-fold difference; Na₃VO₄ IC₅₀ = 40 nM reported

Vanadium content context; supports Na⁺/K⁺-ATPase assay interpretation

Equine muscle source may introduce potent ATPase inhibitor at assay-relevant concentrations

Evidence Dimension	Vanadium (V) content and functional Na⁺/K⁺-ATPase inhibition
Target Compound Data	Vanadium-free ATP disodium (SRL extrapure): V ≤ 0.0005% (≤5 ppm). Sigma low-vanadium grade: V < 1 ppm. Shelf life: 60 months at −20 °C .
Comparator Or Baseline	Sigma A6144 ATP disodium (equine muscle source): V up to 40 ppm. Na₃VO₄ IC₅₀ = 40 nM at Na⁺/K⁺-ATPase (28 mM Mg²⁺, pH optimal) [1][2].
Quantified Difference	≥8-fold difference in vanadium content (40 ppm vs. ≤5 ppm); ≥40-fold for low-V grade (<1 ppm). IC₅₀ of vanadate = 40 nM—relevant at ppm contamination levels.
Conditions	Sigma A6144: equine muscle source, 'not less than 99%' purity (enzymatic/HPLC). SRL vanadium-free: microbial/synthetic source, UV assay min. 98%. Na⁺/K⁺-ATPase inhibition assay: 28 mM Mg²⁺, Na₃VO₄ [1][2].

Why This Matters

Procurement of vanadium-free ATP disodium is non-negotiable for any Na⁺/K⁺-ATPase or related ion pump study; selecting a muscle-derived grade with 40 ppm vanadium introduces a potent enzyme inhibitor at concentrations that produce ~50% inhibition, systematically invalidating kinetic measurements.

• [1] Sigma-Aldrich. Product Information Sheet: Adenosine 5′-Triphosphate, ATP Disodium Salt (A6144). Equine muscle source; may contain up to 40 ppm vanadium. Sigma offers products with less than 1 ppm vanadium content. Available at: https://studyres.com/doc/16168482/ View Source
• [2] Cantley, L.C. Jr., Josephson, L., Warner, R., Yanagisawa, M., Lechene, C., & Guidotti, G. (1977). Vanadate is a potent (Na,K)-ATPase inhibitor found in ATP derived from muscle. Journal of Biological Chemistry, 252(21), 7421–7423. View Source

Solid-State Stability: Disodium vs. Free Acid

The disodium salt form confers a dramatic stability advantage over the free acid. ATP disodium salt exhibits a solid-state shelf life of ≥2 years at −20 °C , with the SRL vanadium-free grade specified at 60 months (5 years) at −20 °C and Sigma's crystalline ATP showing decomposition of <0.5% per year under frozen, desiccated storage [1]. In contrast, ATP in its free acid form is reported to be stable for only hours under comparable conditions and requires pH adjustment for dissolution . This stability differential is attributed to the sodium counterions neutralizing the triphosphate moiety, reducing spontaneous hydrolysis of the high-energy phosphate bonds (ΔG°′ ≈ −7.3 kcal/mol upon γ-phosphate hydrolysis) .

Solid-State Stability

Cross-study

Disodium: ≥2 yr reported (−20°C)

Free acid: degrades within hours; >3 orders of magnitude difference reported

Stability context; supports procurement planning for long-term studies

Batch-specific; SRL grade specified at 60 months; confirm per supplier COA

Evidence Dimension	Solid-state chemical stability (shelf life at −20 °C)
Target Compound Data	ATP disodium salt: ≥2 years (−20 °C, powder), 60 months for SRL grade; decomposition <0.5%/year (Sigma crystalline, frozen, desiccated). Roche Grade II: 24 months at +2 to +8 °C within specification [1].
Comparator Or Baseline	ATP free acid: degrades within hours under comparable storage; requires pH adjustment for dissolution, functionally equivalent but less stable .
Quantified Difference	ATP disodium stability exceeds free acid by >3 orders of magnitude (years vs. hours). Annual decomposition rate for crystalline ATP disodium: <0.5%.
Conditions	Storage at −20 °C, desiccated; ATP disodium powder or crystalline form. Free acid stability assessed at ambient/refrigerated conditions.

Why This Matters

For procurement planning, ATP disodium's multi-year shelf life eliminates the cold-chain urgency and re-order frequency required by free acid ATP, enabling bulk purchasing and long-term assay standardization across multi-year research programs.

• [1] Sigma-Aldrich. Product Information Sheet: Adenosine 5′-Triphosphate, ATP Disodium Salt (A6144). Decomposition <0.5% per year; neutral ATP solutions stored frozen are stable for at least one year. Available at: https://studyres.com/doc/16168482/ View Source

Aqueous Solubility: Disodium vs. Dipotassium vs. Trisodium

The counterion identity directly determines ATP aqueous solubility and thus the maximum achievable stock concentration. ATP disodium salt exhibits a solubility of ~50 mg/mL (approximately 90 mM for anhydrous form) in water at 20–25 °C . In direct comparison, ATP trisodium salt achieves ~100 mg/mL, while ATP dipotassium salt is limited to ~30 mg/mL . The disodium form's intermediate solubility is advantageous: it provides sufficient concentration for preparing 100 mM stocks (a common working concentration for kinase and luciferase assays) without the excessive sodium load of the trisodium form, which introduces 50% more sodium ions per mole of ATP and may alter ionic strength in sensitive electrophysiological or ion-channel experiments [1]. Additionally, ATP disodium stock solutions adjusted to pH 6.8–7.4 with NaOH remain stable for one week at 2–8 °C and for several months at −15 to −25 °C [2].

Aqueous Solubility

Cross-study

~50 mg/mL

Disodium (vs. ~100 mg/mL trisodium; ~30 mg/mL dipotassium)

Solubility and ionic-strength context; supports stock preparation review

2 Na⁺ per ATP vs. 3 Na⁺ for trisodium; relevant for ion-sensitive electrophysiology

Evidence Dimension	Aqueous solubility (mg/mL, water, 20–25 °C)
Target Compound Data	ATP disodium salt: ~50 mg/mL (H₂O), yielding ~90 mM stock (MW 551.14). Tocris reports max. 55.11 mg/mL (100 mM). Sigma A3377: 50 mg/mL. Yeasen: ~50 mg/mL .
Comparator Or Baseline	ATP trisodium salt: ~100 mg/mL (H₂O). ATP dipotassium salt: ~30 mg/mL (H₂O). Data from comparative product specification table .
Quantified Difference	ATP disodium solubility is ~2× lower than trisodium but ~1.7× higher than dipotassium. Na⁺ ion contribution: 2 Na⁺ per ATP (disodium) vs. 3 Na⁺ per ATP (trisodium)—a 33% reduction in sodium load.
Conditions	Water, 20–25 °C. ATP disodium (anhydrous MW 551.14); ATP trisodium (MW ~573.09); ATP dipotassium (MW ~585.38). Solubility values from comparative vendor specification table.

Why This Matters

Researchers requiring high ATP concentrations (≥50 mM stocks) without excessive counterion interference should select ATP disodium over dipotassium (too insoluble) and over trisodium (excess sodium); the disodium form occupies the solubility 'sweet spot' for most biochemical and cell-based assay formats.

• [1] Ionic effects on human recombinant P2X7 receptor function. Naunyn-Schmiedeberg's Archives of Pharmacology (1999). Monovalent ions affect P2X7 receptor: DbATP potency 19-fold higher in NaCl-free buffer (pEC₅₀ = 6.48) than in 140 mM NaCl buffer (pEC₅₀ = 5.19). View Source
• [2] Roche / Cenmed. ATP Disodium Salt 10G (10127531001). Reconstituted aqueous solution stable for one week at 2–8 °C, several months at −15 to −25 °C. Available at: https://cenmed.com/atp-disodium-salt-10g-c15-1245-831/ View Source

Impurity Specifications: Roche Grade II ATP

The Roche Grade II ATP disodium salt specification provides a benchmark impurity profile that generic or unbranded ATP grades may not meet. This grade specifies: ATP-Na₂H₂·3H₂O ≥98% (based on enzymatic value), ATP (enzymatic) ≥82%, ADP + AMP (enzymatic) ≤0.5%, GTP (HPLC) ≤0.01 area%, heavy metals (as Pb) ≤30 ppm, Fe (AAS) ≤15 ppm, Na (flame photometric) 7.5 ± 0.5%, water (K. Fischer) ≤10%, and spectral ratios A₂₅₀/A₂₆₀ = 0.79 ± 0.02, A₂₈₀/A₂₆₀ = 0.15 ± 0.01, A₂₉₀/A₂₆₀ ≤0.01 . The GTP ≤0.01% specification is particularly critical: for kinase selectivity profiling or GTPase-coupled assays, even trace GTP contamination at 0.1% (10× the Roche limit) would produce false-positive signals in GTP-dependent enzyme cascades . In comparison, generic ATP disodium grades (e.g., Sigma Grade II, ≥97% HPLC) do not routinely specify GTP limits, and VWR grades specify related substances (AMP + ADP) ≤2.0% by HPLC—4× higher than the Roche enzymatic specification [1].

Impurity Profile

Source review

Roche Grade II: GTP ≤0.01% (HPLC), ADP+AMP ≤0.5% (enzymatic)

Generic grades: GTP specification often not stated; ADP+AMP up to ≤2.0% reported

Impurity specification context; supports kinase profiling assay review

GTP contamination may produce false-positive signals in GTPase-coupled assays; confirm per lot

Evidence Dimension	Impurity profile: GTP, ADP/AMP, heavy metal, and iron content specifications
Target Compound Data	Roche Grade II ATP disodium trihydrate: GTP ≤0.01% (HPLC), ADP + AMP ≤0.5% (enzymatic), heavy metals ≤30 ppm (as Pb), Fe ≤15 ppm (AAS), Na 7.5 ± 0.5% .
Comparator Or Baseline	VWR ATP disodium salt hydrate 98%: related substances (AMP + ADP) ≤2.0% (HPLC), heavy metals ≤20 ppm (Pb). Sigma A3377 Grade II: ≥97% HPLC—no GTP specification stated [1].
Quantified Difference	Roche GTP specification ≤0.01% vs. no stated GTP limit in comparator grades. Roche ADP+AMP ≤0.5% (enzymatic) vs. VWR ≤2.0% (HPLC)—a 4-fold stringency difference.
Conditions	Roche specification: ATP-Na₂H₂·3H₂O. Enzymatic purity assays (hexokinase/G-6-P-DH coupled). HPLC for GTP. AAS for Fe. K. Fischer for water content.

Why This Matters

For laboratories performing kinase selectivity profiling, GTPase activity assays, or any application where contaminating NTPs produce false-positive signals, the Roche Grade II ATP disodium specification provides the only commercially documented GTP ≤0.01% guarantee, enabling procurement with confidence in lot-to-lot consistency.

• [1] VWR. Adenosine-5'-triphosphate disodium salt (ATP disodium salt) hydrate 98%. Related substances ≤2.0% (AMP + ADP) HPLC, Heavy metals (as Pb) ≤20 ppm. Available at: https://b2b-uk.vwr.com/ View Source

Metal Binding Affinity and Mg²⁺-Dependent Assays

ATP is an intrinsic metal chelator, and its binding affinity for divalent cations governs the bioavailability of the Mg²⁺-ATP complex—the true substrate for most kinases and ATPases. Experimentally determined binding constants (per mole) for ATP disodium salt are: Mg²⁺ = 9,554, Ca²⁺ = 3,722, Sr²⁺ = 1,381, Li⁺ = 25, Na⁺ = 13, and K⁺ = 8 [1]. The ~735-fold higher affinity for Mg²⁺ over Na⁺ (9,554 vs. 13) means that the disodium counterion minimally competes with Mg²⁺ for ATP chelation, preserving the free Mg²⁺ pool required for enzymatic activity. In contrast, ATP salts with higher-affinity counterions (e.g., Ca²⁺-ATP, with Ca²⁺ binding constant 3,722) or formulations requiring high K⁺ concentrations may alter the equilibrium distribution of metal-ATP species [1][2]. The stability constant for the Mg²⁺-ATP chelate under physiological pH has been independently determined as log K_ML = 3.22 ± 0.02, confirming that Mg²⁺ binding predominates at pH 3.0–7.0 [3]. This binding profile supports the use of ATP disodium as the default substrate in Mg²⁺-dependent kinase and ATPase assays, where Na⁺ at typical assay concentrations (10–150 mM) produces negligible competition for Mg²⁺ binding sites on ATP.

Metal Binding

Class-level

Mg²⁺: 9,554 per mole

Na⁺: 13 | K⁺: 8 | Ca²⁺: 3,722 per mole

Metal-binding context; supports Mg²⁺-dependent assay interpretation

Na⁺ affinity ~735-fold lower than Mg²⁺; class-level binding data, assay-specific validation advised

Evidence Dimension	Metal binding affinity constants (per mole) and implications for Mg²⁺-ATP complex formation
Target Compound Data	ATP disodium salt: Mg²⁺ = 9,554, Na⁺ = 13, K⁺ = 8, Ca²⁺ = 3,722, Sr²⁺ = 1,381, Li⁺ = 25 [1]. Mg²⁺-ATP stability constant: log K_ML = 3.22 ± 0.02 [3].
Comparator Or Baseline	Class-level: ATP free acid (no counterion contribution). ATP magnesium salt (pre-formed Mg²⁺-ATP complex). ATP calcium salt (Ca²⁺ binding constant 3,722 vs. Mg²⁺ 9,554) [1].
Quantified Difference	Na⁺ binding affinity is ~735-fold lower than Mg²⁺ (13 vs. 9,554). K⁺ binding affinity is ~1,194-fold lower than Mg²⁺ (8 vs. 9,554). Ca²⁺ binding affinity is ~2.6-fold lower than Mg²⁺ (3,722 vs. 9,554).
Conditions	Binding constants determined in aqueous solution (Bio Basic / Sigma Ultra Pure ATP disodium). Mg²⁺-ATP stability constant determined calorimetrically, pH range 3.0–7.0 [1][3].

Why This Matters

The low Na⁺ binding constant of ATP disodium (13) means that even at 150 mM Na⁺ (physiological), Na⁺ competition for ATP is negligible relative to Mg²⁺ at typical assay concentrations (1–10 mM), making ATP disodium the preferred substrate form for Mg²⁺-dependent kinase screening and enzymatic ATPase assays where free Mg²⁺ concentration must be precisely controlled.

• [1] Bio Basic Inc. Adenosine 5'-triphosphate (ATP) disodium salt (AB0020). Metal binding constants (per mole): Mg²⁺ (9,554), Na⁺ (13), Ca²⁺ (3,722), K⁺ (8), Sr²⁺ (1,381), Li⁺ (25). Available at: https://www.biobasic.com/us/adenosine-5-triphosphate-atp-disodium-salt/ View Source
• [2] Scientist.com / Bio Basic. Adenosine 5'-triphosphate (ATP) disodium salt (AB0020). Ultra Pure grade; intrinsic metal binding affinity data. Available at: https://app.scientist.com/inventory/13cac72a-2a2c-4796-a936-258c235fb144 View Source
• [3] Watanabe, S., & Trosper, T. Metal chelates in the storage and transport of neurotransmitters: formation of mixed ligand chelates of Mg²⁺-ATP with biogenic amines. Mg²⁺-ATP stability constant: log K_ML = 3.22 ± 0.02 (pH 3.0–7.0). Journal of Inorganic Biochemistry (referenced via app.scientist.com). View Source

ATP Disodium Application Scenarios

Vanadium-Free ATP in Na⁺/K⁺-ATPase Studies

For any laboratory measuring (Na⁺+K⁺)-ATPase activity, Na⁺ pump currents, or screening compounds against this transporter, only vanadium-free ATP disodium salt should be procured. As documented in Section 3, standard muscle-derived ATP preparations contain up to 40 ppm vanadium, and Na₃VO₄ inhibits the ATPase with an IC₅₀ of 40 nM . This means that a 1 mM ATP solution prepared from a 40-ppm-vanadium-containing batch delivers approximately 1.5 μM vanadate—37.5× the IC₅₀—effectively abolishing enzyme activity independently of the experimental variable. Procurement specifications must require (a) vanadium content ≤5 ppm (ideally <1 ppm) and (b) documented microbial or synthetic origin to avoid muscle-derived vanadium carryover [1]. The SRL extrapure vanadium-free grade (V ≤ 0.0005%, 60-month shelf life) and Sigma low-vanadium ATP (<1 ppm V) are validated options for this application [2].

Luciferase ATP Detection and Bioluminescence Assays

ATP disodium salt is the universal calibration standard for firefly luciferase-based ATP detection systems used in cell viability assays (ATPlite), hygiene monitoring, and kinase activity screening. The Roche ATP disodium salt is specifically formulated for luminometric determination of luciferase activity in cell extracts, with purity certified as ≥98% ATP-Na₂H₂·3H₂O and GTP contamination ≤0.01%—critical because contaminating NTPs can serve as alternative luciferase substrates and distort calibration curves [1]. Lyophilized ATP disodium standards from Revvity are tested to ensure low background interference and optimal reactivity with luciferase-luciferin reagents, enabling conversion of relative luminescence units to absolute molar ATP concentrations with reproducibility [2]. The aqueous solution stability (1 week at 2–8 °C, several months at −15 to −25 °C) supports multi-use aliquot workflows . For diagnostic kit manufacturers, the combination of defined impurity limits, documented solution stability, and established standard curve linearity makes the Roche/Sigma ATP disodium salt the reference material for ATP bioluminescence assay validation.

Kinase Profiling and Mg²⁺-Dependent Enzymatic Assays

High-throughput kinase inhibitor screening and GTPase-coupled assays demand ATP with two specific features uniquely documented for ATP disodium. First, the Roche Grade II specification of GTP ≤0.01% eliminates a source of false-positive signal in assays where GTP-dependent enzymes (small GTPases, heterotrimeric G-proteins) coexist with the kinase target . Second, the low Na⁺ binding constant (13) relative to Mg²⁺ (9,554) ensures that the free Mg²⁺ concentration—a critical variable governing kinase Km(app) for Mg²⁺-ATP—is not unpredictably altered by ATP counterion competition [1]. The glycerol kinase system exemplifies this dependence: the enzyme shows maximum activity at the optimum Mg²⁺:ATP molar ratio of 0.12–0.3, and deviations from this ratio produce both higher Km and lower kcat for Mg₂ATP complexes [2]. ATP disodium's defined Na⁺ content (7.5 ± 0.5% by flame photometry in the Roche grade) allows precise calculation of the counterion contribution to total ionic strength, a parameter often overlooked when substituting ATP salt forms .

Purinergic Receptor Pharmacology and Electrophysiology

ATP disodium salt is the standard agonist for characterizing P2X and P2Y purinergic receptor subtypes in patch-clamp electrophysiology and calcium imaging. The disodium form's intermediate solubility (50 mg/mL) and lower Na⁺ load per ATP molecule (2 Na⁺ vs. 3 Na⁺ for trisodium salt) are advantageous in whole-cell patch-clamp recordings where pipette sodium concentration must be precisely controlled . In recombinant P2X₂ receptor studies, ATP disodium salt exhibits an EC₅₀ of 4.6 ± 1 μM at pH 7.4, while P2X₇ receptor activation requires higher concentrations (EC₅₀ ~100–3,300 μM depending on ionic conditions) [1][2]. Critically, monovalent ion concentrations modulate P2X₇ receptor ATP potency: DbATP potency is 19-fold higher in NaCl-free buffer (pEC₅₀ = 6.48) than in 140 mM NaCl buffer (pEC₅₀ = 5.19) [3]. This sodium-sensitivity of the target receptor makes the counterion contribution of ATP disodium (2 Na⁺ per ATP molecule) a relevant experimental variable—at 3 mM ATP, the disodium form delivers 6 mM Na⁺, whereas the trisodium form would contribute 9 mM Na⁺, a difference that can shift agonist potency in P2X₇-mediated assays [3].

Application

Selection Property

Validation Focus

Na⁺/K⁺-ATPase activity studies

Vanadium content specification

Enzyme inhibition endpoint validation

Luciferase-based ATP detection assays

GTP contamination limits

Standard curve linearity and LOD review

Kinase selectivity profiling

NTP impurity specification

Mg²⁺-ATP complex equilibrium review

Purinergic receptor pharmacology

Counterion contribution profile

Agonist potency under defined ionic conditions

• [1] Bio Basic Inc. Adenosine 5'-triphosphate (ATP) disodium salt (AB0020). Metal binding constants: Mg²⁺ (9,554), Na⁺ (13), K⁺ (8). Available at: https://www.biobasic.com/us/adenosine-5-triphosphate-atp-disodium-salt/ View Source
• [2] Glycerol kinase mechanistic and kinetics elucidation of Mg²⁺/ATP molar ratio effect. Enzyme requires Mg²⁺ for activity; maximum activity at optimum Mg²⁺:ATP molar ratio of 0.12–0.3. Sciencedirect (2017). View Source
• [3] Ionic effects on human recombinant P2X7 receptor function. Naunyn-Schmiedeberg's Archives of Pharmacology (1999). DbATP potency 19-fold higher in NaCl-free buffer (pEC₅₀ = 6.48) vs. 140 mM NaCl buffer (pEC₅₀ = 5.19). View Source